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Compound of Interest

Compound Name: 2-(Chloromethoxy)ethanol

Cat. No.: B590433 Get Quote

Application Notes and Protocols for 2-
(Chloromethoxy)ethanol
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of

2-(Chloromethoxy)ethanol. The following information is intended for qualified personnel

trained in chemical laboratory procedures.

Chemical and Physical Properties
2-(Chloromethoxy)ethanol is a versatile bifunctional organic compound featuring both a

reactive chloromethyl ether group and a primary alcohol. This dual functionality makes it a

valuable intermediate in various organic syntheses, particularly in the pharmaceutical and

materials science sectors.[1]
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Property Value

Molecular Formula C₃H₇ClO₂

Molecular Weight 110.54 g/mol [1]

Appearance Clear, colorless liquid

Boiling Point 79-81 °C at 5 mm Hg

Density ~1.18 g/mL at 25 °C

Flash Point 90 °C (194 °F)

Solubility Soluble in water

Synonyms
Diethyleneglycol monochlorohydrin; 2-(2-

Hydroxyethoxy)ethyl chloride

Hazard Identification and Safety Precautions
Warning! 2-(Chloromethoxy)ethanol is a combustible liquid and vapor that can cause serious

eye irritation and skin irritation.[2][3] It is also a lachrymator, meaning it can cause tearing.[3]

Potential Health Effects:

Eye Contact: Causes serious eye irritation, which may manifest as a burning sensation,

redness, tearing, and inflammation.[3]

Skin Contact: May cause skin irritation. Prolonged or repeated contact may lead to skin

sensitization, an allergic reaction that becomes evident upon re-exposure.[1]

Inhalation: May cause respiratory tract irritation.[1]

Ingestion: May cause gastrointestinal irritation with symptoms such as nausea, vomiting, and

diarrhea.[1]

Personal Protective Equipment (PPE)
The following PPE must be worn when handling 2-(Chloromethoxy)ethanol:
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PPE Category Specification

Eye/Face Protection

Chemical safety goggles conforming to EN166

(EU) or NIOSH (US) standards. A face shield

should also be worn where there is a risk of

splashing.[2]

Skin Protection

Chemical-resistant gloves (e.g., Viton®, Butyl

rubber, Neoprene).[2] A flame-retardant lab coat,

long pants, and closed-toe shoes are

mandatory.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood. If a fume hood is not

available or if exposure limits are exceeded, a

full-face respirator with appropriate cartridges

should be used.

Safe Handling and Storage Procedures
Handling

Always work in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with eyes, skin, and clothing.

Do not breathe vapor or mist.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.

Wash hands thoroughly after handling.[2]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]
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Keep away from sources of ignition.[2]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

Protect containers from physical damage and check regularly for leaks.[1]

Safe Handling and Storage Workflow for 2-(Chloromethoxy)ethanol

Start

Pre-Handling Checks:
- Verify fume hood certification

- Inspect PPE for integrity
- Locate emergency equipment

(eyewash, shower)

Handling in Fume Hood:
- Wear appropriate PPE

- Ground and bond containers
- Use non-sparking tools

- Avoid inhalation and contact

Storage:
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from ignition sources and incompatibles

Store unused chemical

Post-Handling:
- Decontaminate work area
- Properly dispose of waste
- Wash hands thoroughly

After useRetrieve for use

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2-(Chloromethoxy)ethanol.

Emergency Procedures
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Emergency Situation First Aid and Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation develops or persists.[3]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[3]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[3]

Spill

Minor Spill: Evacuate the area and ensure

adequate ventilation. Remove all sources of

ignition. Absorb the spill with an inert material

(e.g., vermiculite, sand, or earth) and place it in

a suitable, closed container for disposal.[4]

Major Spill: Evacuate the laboratory and alert

emergency personnel.

Application Notes: Use as a Synthetic Intermediate
2-(Chloromethoxy)ethanol and its derivatives are valuable intermediates in organic synthesis,

particularly in the pharmaceutical industry for the synthesis of Active Pharmaceutical

Ingredients (APIs). The reactive chloro group is susceptible to nucleophilic substitution,

allowing for the introduction of the ethoxyethanol moiety into various molecules.[1] One

common application is in the synthesis of quetiapine, an antipsychotic medication.
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Experimental Protocol: Synthesis of 2-[2-(2-
azidoethoxy)ethoxy]ethanol
This protocol details the synthesis of 2-[2-(2-azidoethoxy)ethoxy]ethanol from 2-[2-(2-

chloroethoxy)ethoxy]ethanol, a closely related and structurally similar compound, illustrating a

typical nucleophilic substitution reaction.

Materials and Equipment
2-[2-(2-chloroethoxy)ethoxy]ethanol

Sodium azide (NaN₃)

Dimethylformamide (DMF), anhydrous

Dichloromethane

Water

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle

Ice bath

Filtration apparatus

Rotary evaporator

Separatory funnel

Procedure
In a round-bottom flask, prepare a slurry of 2-[2-(2-chloroethoxy)ethoxy]ethanol (1.0 eq) and

sodium azide (1.5 eq) in anhydrous dimethylformamide.

Heat the reaction mixture to 100 °C and stir overnight.
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Cool the reaction mixture in an ice bath.

Filter the mixture to remove any solid precipitate.

Evaporate the organic solvent from the filtrate in vacuo using a rotary evaporator.

Dissolve the residue in dichloromethane.

Wash the organic layer with water in a separatory funnel.

Extract the aqueous phase with additional dichloromethane.

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to yield

the product.
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Synthesis of 2-[2-(2-azidoethoxy)ethoxy]ethanol

Start

Combine Reactants:
- 2-[2-(2-chloroethoxy)ethoxy]ethanol

- Sodium azide
- Anhydrous DMF

Reaction:
- Heat to 100 °C
- Stir overnight

Workup - Part 1:
- Cool in ice bath

- Filter
- Evaporate solvent

Workup - Part 2:
- Dissolve in Dichloromethane

- Wash with water
- Extract aqueous layer

Purification:
- Combine organic layers

- Dry over Na₂SO₄

- Filter
- Concentrate in vacuo

Product:
2-[2-(2-azidoethoxy)ethoxy]ethanol

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-[2-(2-azidoethoxy)ethoxy]ethanol.
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Waste Disposal
All waste materials, including spill cleanup residues and empty containers, should be disposed

of in accordance with local, state, and federal regulations. Contact your institution's

environmental health and safety office for specific guidance. Empty containers may retain

product residue and should be handled as hazardous waste.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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